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Introduction

DPM-1001 is a potent and selective, non-competitive, allosteric inhibitor of protein-tyrosine
phosphatase 1B (PTP1B).[1] PTP1B is a key negative regulator of both insulin and leptin
signaling pathways, making it a significant therapeutic target for type 2 diabetes and obesity.[2]
By inhibiting PTP1B, DPM-1001 enhances insulin and leptin sensitivity. Additionally, DPM-1001
is a highly selective copper chelator and is under investigation for the treatment of Wilson's
disease, a genetic disorder characterized by toxic copper accumulation.[3][4]

These application notes provide a comprehensive guide for the intraperitoneal (IP)
administration of DPM-1001 in preclinical research models, focusing on established protocols
for preparation and injection, alongside relevant data from in vivo studies.

Mechanism of Action: PTP1B Inhibition

DPM-1001's primary mechanism of action involves the inhibition of PTP1B. In the insulin
signaling cascade, PTP1B dephosphorylates the insulin receptor (IR) and insulin receptor
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substrate (IRS) proteins, which dampens the downstream signaling that leads to glucose
uptake. In the leptin signaling pathway, PTP1B dephosphorylates Janus kinase 2 (JAK2), a
critical step in leptin-mediated appetite suppression. By inhibiting PTP1B, DPM-1001 effectively

enhances these signaling pathways, leading to improved glucose metabolism and reduced
food intake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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